Cas no 329739-67-5 (1,4-Pentadien-3-one, 5-(3-hydroxyphenyl)-1,1-bis[(phenylmethyl)thio]-)

1,4-Pentadien-3-one, 5-(3-hydroxyphenyl)-1,1-bis[(phenylmethyl)thio]- structure
329739-67-5 structure
Product Name:1,4-Pentadien-3-one, 5-(3-hydroxyphenyl)-1,1-bis[(phenylmethyl)thio]-
CAS No:329739-67-5
MF:C25H22O2S2
MW:418.570984363556
CID:1454879
PubChem ID:3708977
Update Time:2025-04-20

1,4-Pentadien-3-one, 5-(3-hydroxyphenyl)-1,1-bis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentadien-3-one, 5-(3-hydroxyphenyl)-1,1-bis[(phenylmethyl)thio]-
    • 1,1-bis(benzylsulfanyl)-5-(3-hydroxyphenyl)penta-1,4-dien-3-one
    • DTXSID10395338
    • 329739-67-5
    • Inchi: 1S/C25H22O2S2/c26-23-13-7-12-20(16-23)14-15-24(27)17-25(28-18-21-8-3-1-4-9-21)29-19-22-10-5-2-6-11-22/h1-17,26H,18-19H2
    • InChI Key: RYLTUIXJPMXPPZ-UHFFFAOYSA-N
    • SMILES: S(/C(=C\C(C=CC1C=CC=C(C=1)O)=O)/SCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 418.10626
  • Monoisotopic Mass: 418.10612229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6.1
  • Topological Polar Surface Area: 87.9Ų

Experimental Properties

  • PSA: 37.3

1,4-Pentadien-3-one, 5-(3-hydroxyphenyl)-1,1-bis[(phenylmethyl)thio]- Related Literature

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